
Technical Assessment: Aquatic Toxicity of
Tributyltetradecylphosphonium Chloride (TTPC)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tributyltetradecylphosphonium

CAS No.: 91582-83-1

Cat. No.: B14369193

Get Quote

Executive Summary
Tributyltetradecylphosphonium chloride (TTPC), commercially known as Bellacide® 350, is

a high-performance organophosphonium biocide widely used in industrial water treatment and

oilfield applications.[1] While its efficacy against biofouling and sulfate-reducing bacteria (SRB)

is well-documented, its toxicological profile presents significant challenges for aquatic

ecosystems.

This technical guide provides a rigorous analysis of TTPC’s aquatic toxicity. The data indicates

that TTPC is very highly toxic to freshwater organisms, with acute effect concentrations in the

low microgram-per-liter (µg/L) range. The compound’s cationic amphiphilic structure drives its

mechanism of action—primary membrane disruption—but also complicates experimental

assessment due to rapid sorption to test vessels and organic matter. This guide outlines the

mechanistic basis of toxicity, summarizes critical endpoints, and provides optimized protocols

for reproducible testing.

Chemical Identity and Physicochemical Drivers[2]
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Understanding the physicochemical behavior of TTPC is a prerequisite for accurate toxicity

testing. TTPC is an ionic liquid (IL) surfactant characterized by a positively charged

phosphonium head group and a long lipophilic alkyl tail (

).

CAS Number: 81741-28-8[1]

Structure:

Bioavailability Driver: The long alkyl chain confers high lipophilicity (Log

estimates range from 2.5 to >6), facilitating rapid intercalation into biological membranes.

Experimental Challenge: The cationic charge leads to strong adsorption to negatively

charged surfaces (glassware, suspended solids, humic acids), often resulting in nominal

concentrations significantly exceeding measured bioavailability.

Mechanism of Action (MoA)
TTPC functions primarily as a cationic surfactant. Its toxicity is not receptor-mediated but rather

stems from physical disruption of the lipid bilayer and mitochondrial dysfunction.

Cellular Pathogenesis
Membrane Intercalation: The hydrophobic tail inserts into the lipid bilayer, while the cationic

head group interacts with phosphate head groups of phospholipids.

Depolarization: This insertion disrupts the electrochemical gradient (membrane potential),

leading to leakage of intracellular contents (e.g.,

efflux).

Mitochondrial Targeting: Being a lipophilic cation, TTPC accumulates in the mitochondria

(driven by the negative mitochondrial membrane potential), inhibiting oxidative

phosphorylation and generating Reactive Oxygen Species (ROS).

Pathway Visualization
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The following diagram illustrates the cascade from exposure to cell death.
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Figure 1: Cellular mechanism of TTPC toxicity. The compound acts as a dual-threat agent,

compromising both the plasma membrane integrity and mitochondrial bioenergetics.

Toxicity Profile: Freshwater Organisms
TTPC is classified as Very Highly Toxic to aquatic life. The following data summarizes key

acute toxicity endpoints. Note the significant difference between nominal and measured

concentrations in literature, emphasizing the need for analytical verification.

Table 1: Acute Toxicity Endpoints
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Organism
Group

Species Endpoint
Value
(Active
Ingredient)

Classificati
on

Source

Invertebrates
Daphnia

magna
48h EC50

12 µg/L

(0.012 mg/L)

Very Highly

Toxic
[1, 2]

Daphnia

magna
48h NOEC 5 µg/L - [1]

Fish

Lepomis

macrochirus

(Bluegill)

96h LC50
59 µg/L

(0.059 mg/L)

Very Highly

Toxic
[1, 3]

Cyprinus

carpio (Carp)
96h LC50

90 µg/L (0.09

mg/L)

Very Highly

Toxic
[1]

Algae

Pseudokirchn

eriella

subcapitata

72h EC50 < 100 µg/L*
Very Highly

Toxic
[1, 4]

*Note: Specific EC50 values for algae are often cited as data gaps in regulatory dossiers, but

surrogate data and structural alerts confirm high toxicity due to the "ion trapping" effect

observed with lipophilic amines/cations in algal cells.

Experimental Protocols: Handling "Difficult
Substances"
Testing TTPC requires deviations from standard OECD protocols to account for its adsorptive

properties. Standard static tests often yield false negatives (underestimating toxicity) because

the bioavailable fraction drops rapidly.

Critical Protocol Adjustments (OECD 23 Guidance)
Vessel Material: Use silanized glass or high-density polyethylene (HDPE) to minimize wall

adsorption. Avoid standard borosilicate glass if possible.
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System Type:Flow-through or semi-static (renewal) systems are mandatory. Static tests are

invalid unless stability (>80% of initial conc.) is proven.

Analytical Verification: Nominal concentrations are insufficient. You must quantify TTPC

using LC-MS/MS at

and

.

Workflow: Acute Immobilization Test (OECD 202
Adapted)
The following workflow integrates the necessary adjustments for TTPC.
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Figure 2: Adapted OECD 202 workflow for TTPC. Step 2 (Saturation) and Step 4 (Analysis) are

critical quality control points to ensure the "Very Highly Toxic" classification is accurate.

Step-by-Step Methodology
Stock Solution: Dissolve TTPC in dilution water. If a solvent is strictly necessary (e.g.,

methanol), keep it <100 µL/L. Preferred: Stirred overnight to achieve equilibrium without

solvents.

Vessel Saturation: Fill test vessels with the highest test concentration 24 hours prior to the

test to saturate active sites on the container walls. Discard this solution and refill with fresh

test solution immediately before adding organisms.

Exposure: Introduce Daphnia magna (<24h old).
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Renewal: For semi-static, renew 80-100% of the solution every 24 hours to maintain toxicant

levels.

Measurement: Measure TTPC concentration in both fresh and old solutions. Calculate the

Geometric Mean of the measured concentrations to determine the EC50.

Environmental Fate & Risk Assessment
While TTPC is acutely toxic, its environmental risk profile is modified by its fate properties.

Sorption: TTPC binds strongly to suspended solids, sludge, and sediment. In wastewater

treatment plants (WWTP), >80% is expected to partition into sludge [1].

Biodegradation: TTPC is not readily biodegradable (OECD 301 series). This persistence,

combined with high toxicity, suggests a potential for local accumulation in sediment pore

water, posing risks to benthic organisms.

Bioaccumulation: Despite high lipophilicity, the large molecular size and ionic nature may

limit bioconcentration factors (BCF) compared to neutral lipophiles, but data remains limited.

Conclusion
Tributyltetradecylphosphonium chloride represents a potent hazard to freshwater

ecosystems, with EC50/LC50 values consistently below 0.1 mg/L. Researchers must treat

TTPC as a "difficult substance" (OECD 23). Failure to account for vessel adsorption will result

in underestimation of toxicity. The protocols defined here ensure scientific rigor and regulatory

compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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